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Compound of Interest

Compound Name: Vilazodone D8

Cat. No.: B1191649

Get Quote

Executive Summary
Vilazodone D8 (Vilazodone-d8) is the stable isotope-labeled analog of Vilazodone, a

multimodal serotonergic antidepressant.[1][2][3] It serves as the "Gold Standard" Internal

Standard (IS) for the quantification of Vilazodone in complex biological matrices (plasma,

serum, urine) via LC-MS/MS.[1][2] Its utility stems from its ability to perfectly mimic the

ionization efficiency, chromatographic retention, and extraction recovery of the analyte while

remaining spectrally distinct due to the +8 Da mass shift.[1]

Part 1: Chemical Identity & Physicochemical
Properties
The following data constitutes the definitive chemical identity for research and regulatory

documentation.

Table 1: Physicochemical Specifications
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Property Specification

Chemical Name
5-(4-(4-(5-cyano-1H-indol-3-yl)butyl)piperazin-1-

yl-2,2,3,3,5,5,6,6-d8)benzofuran-2-carboxamide

Common Name Vilazodone-d8

CAS Number 1794789-93-7 (Free Base)

Molecular Formula C₂₆H₁₉D₈N₅O₂

Molecular Weight 449.57 g/mol (vs. 441.52 g/mol for Unlabeled)

Isotopic Purity ≥ 99% Deuterated forms (d1-d8)

Solubility
DMSO (>30 mg/mL), Methanol (Slightly), Water

(Insoluble)

pKa ~7.6 (Piperazine nitrogen)

Appearance Off-white to pale yellow solid

Structural Analysis
The deuterium labeling is located on the piperazine ring (positions 2,2,3,3,5,5,6,6).[1] This

placement is strategic:

Metabolic Stability: The piperazine ring is a site of oxidative metabolism.[1] Deuteration here

can kinetically stabilize the molecule (Kinetic Isotope Effect), although for use as an IS, the

primary goal is mass differentiation.[1]

Fragmentation Retention: In MS/MS, the piperazine core often remains intact in primary

daughter ions, ensuring the mass shift is preserved in the transition (e.g., m/z 450 → 205).[1]

Part 2: Self-Validating Bioanalytical Protocol (LC-
MS/MS)
This section details a proven workflow for quantifying Vilazodone in human plasma using

Vilazodone D8.[1][4] This protocol is designed to meet FDA/EMA bioanalytical method

validation guidelines.[1]
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Reagent Preparation
Stock Solution: Dissolve 1 mg Vilazodone D8 in 1 mL DMSO to yield 1 mg/mL. Store at

-20°C.

Working IS Solution: Dilute stock in 50% Methanol/Water to 100 ng/mL. Prepare fresh daily

to prevent sorption to glass.[1]

Sample Preparation (Liquid-Liquid Extraction)
Rationale: LLE is superior to Protein Precipitation (PPT) for Vilazodone because it removes

phospholipids that cause matrix effects (ion suppression) at the retention time.[1][2]

Step-by-Step Protocol:

Aliquot: Transfer 200 µL human plasma into a clean glass tube.

Spike: Add 20 µL of Vilazodone D8 Working IS Solution (100 ng/mL). Vortex 10s.

Basify: Add 100 µL 0.1 M NaOH. (Vilazodone is basic; high pH ensures it is uncharged and

extracts into the organic phase).[1]

Extract: Add 2 mL TBME (tert-Butyl methyl ether).

Agitate: Mechanical shaker for 10 mins. Centrifuge at 4000 rpm for 5 mins.

Concentrate: Transfer supernatant to a clean vial. Evaporate to dryness under N₂ stream at

40°C.

Reconstitute: Dissolve residue in 200 µL Mobile Phase.

LC-MS/MS Parameters
Column: C18 Reverse Phase (e.g., Waters XBridge C18, 50 x 2.1 mm, 3.5 µm).[1][2]

Mobile Phase: Isocratic elution.[1][4][5] Acetonitrile : 5mM Ammonium Acetate (70:30 v/v) +

0.1% Formic Acid.[1]

Flow Rate: 0.4 mL/min.[1]
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Run Time: ~3.0 minutes.

Table 2: Mass Spectrometry Transitions (MRM)
Analyte

Precursor Ion
(Q1)

Product Ion
(Q3)

Collision
Energy (eV)

Dwell Time
(ms)

Vilazodone
m/z 442.2

[M+H]⁺
m/z 155.1 35 100

Vilazodone D8
m/z 450.2

[M+H]⁺
m/z 157.1* 35 100

> Note on Transitions: While the parent mass shift is +8 Da, the fragment m/z 157 indicates

that the specific daughter ion retains only 2 deuterium atoms, or the fragmentation pathway

involves a rearrangement.[1] An alternative transition of 450.2 → 205.1 retains the full

piperazine ring and the +8 Da shift.[1] Researchers should optimize for the transition offering

the highest signal-to-noise ratio on their specific instrument.

Part 3: Mechanistic Visualization
Workflow Logic: Isotope Dilution Mass Spectrometry
(IDMS)
The following diagram illustrates the self-correcting nature of using Vilazodone D8.[1] Because

the D8 analog co-elutes with the analyte, any signal suppression caused by the plasma matrix

affects both equally, cancelling out the error in the final ratio calculation.[1]
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Figure 1: The Isotope Dilution workflow. The co-elution of Vilazodone D8 ensures that

extraction losses and ionization suppression (Matrix Effects) are mathematically nullified in the

final ratio.[1]

Part 4: Synthesis & Stability Considerations
Synthesis Route Overview
Vilazodone D8 is typically synthesized via a convergent route involving Piperazine-d8.[1][2]

Precursor: Piperazine-d8 (fully deuterated) is reacted with 5-cyanoindole derivatives.[1][2]

Coupling: The deuterated intermediate is coupled with the benzofuran moiety.[1]

Purification: High-performance flash chromatography is required to remove partially

deuterated isotopologues (d0-d7), which could interfere with the unlabeled analyte channel.

[1][2]

Stability & Handling[1][2][3][6]
Light Sensitivity: Vilazodone is light-sensitive.[1][2] All D8 working solutions must be stored in

amber glass vials.[1]

Protium Exchange: The deuterium atoms on the piperazine ring are non-exchangeable under

physiological pH.[1] However, exposure to extremely acidic conditions (pH < 1) for prolonged

periods at high temperatures could theoretically induce exchange.[1] The extraction protocol

(pH 10) is safe.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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